Cas no 39634-42-9 (Phenol,4-[4-(trifluoromethyl)phenoxy]-)

Phenol,4-[4-(trifluoromethyl)phenoxy]- structure
39634-42-9 structure
Product Name:Phenol,4-[4-(trifluoromethyl)phenoxy]-
CAS No:39634-42-9
MF:C13H9F3O2
MW:254.204574346542
MDL:MFCD00192527
CID:312069
PubChem ID:24864670
Update Time:2025-04-19

Phenol,4-[4-(trifluoromethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

    • Phenol,4-[4-(trifluoromethyl)phenoxy]-
    • 4-[(4-TrifluoroMethyl)phenoxy]phenol
    • 4-(4-(trifluoromethyl)phenoxy)phenol
    • 4-(4-trifluoromethyl-phenoxy)-phenol
    • 4-(p-trifluoromethylphenoxy)-phenol
    • 4-< 4-(trifluoromethyl)phenoxy> phenol
    • AC1Q4K0N
    • AC1Q78XL
    • ACMC-20amqk
    • p-(4-(Trifluoromethyl)phenoxy)phenol
    • p-(p-trifluoromethylphenoxy)phenol
    • SBB057834
    • SureCN1765673
    • C13H9F3O2
    • 4-[4-(Trifluoromethyl)phenoxy]phenol, 98%
    • CHEMBL4279352
    • CS-0105787
    • Phenol, 4-(4-(trifluoromethyl)phenoxy)-
    • 4-[(4-Trifluoromethylphenyl)oxy]phenol
    • 4-[4-(Trifluoromethyl)phenoxy]phenol
    • 4-(4-trifluoromethylPhenoxy)-phenol
    • AML0033
    • MFCD00192527
    • DTXSID6068191
    • Phenol, 4-[4-(trifluoromethyl)phenoxy]-
    • EINECS 254-549-8
    • DS-11897
    • 4-(4-trifluoromethylPhenoxy)phenol
    • SCHEMBL1765673
    • 39634-42-9
    • NS00058086
    • AKOS015916316
    • 4-[4-(Trifluoromethyl)-phenoxy]phenol
    • SY075457
    • 4-(4'-trifluoromethylphenoxy)-phenol
    • MDL: MFCD00192527
    • Inchi: 1S/C13H9F3O2/c14-13(15,16)9-1-5-11(6-2-9)18-12-7-3-10(17)4-8-12/h1-8,17H
    • InChI Key: FJFSSESWAFPCSU-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)OC1C=CC(=CC=1)O)(F)F

Computed Properties

  • Exact Mass: 254.05547
  • Monoisotopic Mass: 254.05546401g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Melting Point: 49-54 °C (lit.)
  • PSA: 29.46

Phenol,4-[4-(trifluoromethyl)phenoxy]- Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi
  • Risk Phrases:36/37/38

Phenol,4-[4-(trifluoromethyl)phenoxy]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
T14484-1g
Phenol,4-[4-(trifluoromethyl)phenoxy]-
39634-42-9
1g
415CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
T14484-5g
Phenol,4-[4-(trifluoromethyl)phenoxy]-
39634-42-9
5g
1357CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
T14484-1g
Phenol,4-[4-(trifluoromethyl)phenoxy]-
39634-42-9
1g
415.0CNY 2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.
T14484-5g
Phenol,4-[4-(trifluoromethyl)phenoxy]-
39634-42-9
5g
1357.0CNY 2021-07-13
Chemenu
CM343827-5g
4-[(4-Trifluoromethyl)phenoxy]phenol
39634-42-9 95%+
5g
$70 2023-02-02
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T65730-5g
4-[4-(Trifluoromethyl)phenoxy]phenol
39634-42-9 98%
5g
¥5952.0 2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T65730-1g
4-[4-(Trifluoromethyl)phenoxy]phenol
39634-42-9 98%
1g
¥2432.0 2023-09-06
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
396451-5G
Phenol,4-[4-(trifluoromethyl)phenoxy]-
39634-42-9 98%
5G
¥1583.23 2022-02-24
Frontier Specialty Chemicals
T14484-1 g
4-[(4-Trifluoromethyl)phenoxy]phenol
39634-42-9
1g
$ 24.00 2022-11-04
Frontier Specialty Chemicals
T14484-5 g
4-[(4-Trifluoromethyl)phenoxy]phenol
39634-42-9
5g
$ 79.00 2022-11-04

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